Cas no 70741-83-2 (2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)-)
70741-83-2 structure
Product Name:2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)-
CAS No:70741-83-2
MF:C7H11NO4
MW:173.166542291641
CID:546763
PubChem ID:71404873
Update Time:2025-04-19
2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)-
- 4-[2-hydroxyethyl(methyl)amino]-4-oxobut-2-enoic acid
- DTXSID40825693
- AKOS030240823
- 4-[(2-Hydroxyethyl)(methyl)amino]-4-oxobut-2-enoic acid
- 70741-83-2
- SCHEMBL4859222
-
- Inchi: 1S/C7H11NO4/c1-8(4-5-9)6(10)2-3-7(11)12/h2-3,9H,4-5H2,1H3,(H,11,12)
- InChI Key: UBJZAFIBUDSNOV-UHFFFAOYSA-N
- SMILES: OCCN(C(C=CC(=O)O)=O)C
Computed Properties
- Exact Mass: 173.06883
- Monoisotopic Mass: 173.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -1.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.84
2-Butenoic acid, 4-[(2-hydroxyethyl)methylamino]-4-oxo-, (Z)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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